Cas no 1452523-40-8 (2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid)

• Product Name: 2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid
• CAS No: 1452523-40-8
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• MDL: MFCD18803530
• CID: 4700796
• Update Time: 2025-10-31

2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(methoxycarbonyl)-2-nitrophenyl]amino}propanoic acid
• 2-{[5-(Methoxycarbonyl)-2-nitrophenyl]-amino}propanoic acid
• RP15037
• OR61358
• methoxycarbonylnitrophenylaminopropanoicacid
• Methyl 3-[(1-carboxyethyl)amino]-4-nitrobenzoate
• 2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid

• MDL： MFCD18803530
• Inchi： 1S/C11H12N2O6/c1-6(10(14)15)12-8-5-7(11(16)19-2)3-4-9(8)13(17)18/h3-6,12H,1-2H3,(H,14,15)
• InChI Key： BFJUWLJOOCIGLJ-UHFFFAOYSA-N
• SMILES： OC(C(C)NC1C=C(C(=O)OC)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Topological Polar Surface Area: 121

Additional information on 2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid

Compound CAS No. 1452523-40-8: 2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid

The compound with CAS No. 1452523-40-8, known as 2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical research and development.

Structure and Functional Groups: The molecule consists of a propanoic acid backbone, which is connected to a phenyl ring substituted with a methoxycarbonyl group and a nitro group. The methoxycarbonyl group (-COOCH3) introduces ester functionality, while the nitro group (-NO2) imparts strong electron-withdrawing properties. These functional groups not only enhance the compound's reactivity but also contribute to its versatility in different chemical reactions.

Synthesis and Applications: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed novel catalytic systems and green chemistry principles to develop more sustainable production methods. The compound has shown promise in the development of advanced materials, including high-performance polymers and biocompatible coatings. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis and drug delivery systems.

Biological Activity: The biological activity of 2-{5-(Methoxycarbonyl)-2-nitrophenyl-amino}propanoic Acid has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammation markers observed in experimental models. Additionally, its nitro group has been linked to antioxidant properties, making it a candidate for applications in oxidative stress-related diseases.

Toxicological Studies: Safety assessments are critical for any compound intended for biomedical applications. Recent toxicological studies have evaluated the acute and chronic toxicity profiles of this compound, focusing on its potential effects on cellular systems. Results indicate that at therapeutic concentrations, the compound exhibits low toxicity, making it a safer option for further development.

Future Prospects: As research continues, the potential applications of CAS No. 1452523-40-8 are expected to expand into new domains. Its unique combination of functional groups positions it as a key player in the development of next-generation pharmaceuticals and materials science innovations.